Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate

• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: ethyl 1-[2-(4-methoxyphenyl)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H23NO4/c1-3-22-17(20)14-8-10-18(11-9-14)16(19)12-13-4-6-15(21-2)7-5-13/h4-7,14H,3,8-12H2,1-2H3
• InChI Key: MCKYZMRJHHFZPX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)C(=O)CC2=CC=C(C=C2)OC

Description

Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate, also known as MEPHEDRONE, is a synthetic psychoactive drug that belongs to the family of cathinones. It is a derivative of cathinone, which is a natural stimulant found in the khat plant. MEPHEDRONE is a popular recreational drug that is often sold as a white powder or in capsule form. It is known for its euphoric and stimulant effects, which can last for several hours. However, in recent years, there has been a growing interest in the scientific community regarding the potential applications of MEPHEDRONE in research.

Mechanism of Action

Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate is a potent stimulant that acts on the central nervous system. It works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, motivation, and reward. This compound also blocks the reuptake of these neurotransmitters, which prolongs their effects.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of stress hormones, such as cortisol and adrenaline. These effects can be dangerous in high doses and can lead to cardiovascular problems.

Advantages and Limitations for Lab Experiments

Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It is also a potent stimulant that can be used to study the effects of dopamine, norepinephrine, and serotonin on the brain. However, there are also limitations to its use. This compound is a controlled substance in many countries, which makes it difficult to obtain. It is also a potent stimulant that can be dangerous in high doses.

Future Directions

There are several future directions for research on Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate. One area of interest is its potential as a treatment for depression and anxiety in humans. Studies have shown promising results in animal models, but more research is needed to determine its safety and efficacy in humans. Another area of interest is its potential as a treatment for addiction. This compound has shown promise in reducing drug-seeking behavior in rats, but more research is needed to determine its potential as a treatment for human addiction. Finally, more research is needed to determine the long-term effects of this compound on the brain and body.

Synthesis Methods

Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate can be synthesized using a variety of methods. One common method involves the reaction of 4-methoxyphenylacetone with methylamine and formic acid. The resulting product is then reacted with ethyl bromide to yield this compound. Another method involves the reaction of 1-(4-methoxyphenyl)-2-methylaminopropan-1-one with hydrochloric acid and aluminum powder. The resulting product is then reacted with ethyl bromide to yield this compound.

Scientific Research Applications

Ethyl 1-[(4-methoxyphenyl)acetyl]-4-piperidinecarboxylate has been used in a variety of scientific research studies. One area of interest is its potential as a treatment for depression and anxiety. Studies have shown that this compound has antidepressant effects in animal models. It has also been shown to reduce anxiety-like behaviors in rats. Another area of interest is its potential as a treatment for addiction. Studies have shown that this compound has the potential to reduce drug-seeking behavior in rats.